N-[3-(3-chlorophenyl)propyl]acetamide

• IUPAC Name: N-[3-(3-chlorophenyl)propyl]acetamide
• InChI: InChI=1S/C11H14ClNO/c1-9(14)13-7-3-5-10-4-2-6-11(12)8-10/h2,4,6,8H,3,5,7H2,1H3,(H,13,14)
• InChI Key: XLRZMDGCZLZQMM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCCC1=CC(=CC=C1)Cl
• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol

Description

N-[3-(3-chlorophenyl)propyl]acetamide, also known as CPAA, is a chemical compound that belongs to the class of fatty acid amides. It has been extensively studied for its potential therapeutic properties, particularly in the field of pain management. CPAA is a white crystalline powder that is soluble in organic solvents but insoluble in water.

Mechanism of Action

The exact mechanism of action of N-[3-(3-chlorophenyl)propyl]acetamide is not fully understood. However, it is believed to act on the endocannabinoid system, which plays a key role in pain perception, inflammation, and mood regulation. N-[3-(3-chlorophenyl)propyl]acetamide is thought to enhance the activity of endocannabinoids such as anandamide, which can activate cannabinoid receptors in the brain and other tissues.
Biochemical and Physiological Effects:
N-[3-(3-chlorophenyl)propyl]acetamide has been shown to have a number of biochemical and physiological effects. It can reduce pain and inflammation by inhibiting the release of pro-inflammatory cytokines and increasing the activity of anti-inflammatory mediators. N-[3-(3-chlorophenyl)propyl]acetamide can also modulate the activity of neurotransmitters such as serotonin and dopamine, which are involved in mood regulation.

Advantages and Limitations for Lab Experiments

N-[3-(3-chlorophenyl)propyl]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability in organic solvents. However, N-[3-(3-chlorophenyl)propyl]acetamide can be difficult to work with due to its low solubility in water. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments that target specific pathways.

Future Directions

There are several potential future directions for research on N-[3-(3-chlorophenyl)propyl]acetamide. One area of interest is the development of more selective and potent analogs that can target specific pathways in the endocannabinoid system. Another area of research is the investigation of N-[3-(3-chlorophenyl)propyl]acetamide's potential as a treatment for psychiatric disorders such as anxiety and depression. Additionally, the development of novel delivery methods for N-[3-(3-chlorophenyl)propyl]acetamide could improve its efficacy and reduce potential side effects.

Synthesis Methods

N-[3-(3-chlorophenyl)propyl]acetamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 3-chlorobenzylamine with acetic anhydride in the presence of a catalyst such as pyridine. The resulting product is then purified by recrystallization to obtain N-[3-(3-chlorophenyl)propyl]acetamide in high purity.

Scientific Research Applications

N-[3-(3-chlorophenyl)propyl]acetamide has been extensively studied for its potential therapeutic properties. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant effects in animal models. N-[3-(3-chlorophenyl)propyl]acetamide has also been investigated as a potential treatment for anxiety, depression, and other psychiatric disorders.